[4,5-Bis-(hydroxymethyl)-4,5-dihydroisoxazole-3-carboxylic acid hydrazide][1-(4-nitrophenyl)piperid-4-one]acetal

• IUPAC Name: 1'-(4-nitrophenyl)spiro[3a,4,8,8a-tetrahydro-[1,3]dioxepino[5,6-d][1,2]oxazole-6,4'-piperidine]-3-carbohydrazide
• InChI: InChI=1S/C17H21N5O6/c18-19-16(23)15-13-9-26-17(27-10-14(13)28-20-15)5-7-21(8-6-17)11-1-3-12(4-2-11)22(24)25/h1-4,13-14H,5-10,18H2,(H,19,23)
• InChI Key: FCBDESYNIKADEI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCC3C(CO2)ON=C3C(=O)NN)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C17H21N5O6
• Molecular Weight: 391.4 g/mol
• CAS No.: 337920-02-2

Description

Synthesis Analysis

While the specific synthesis process for this compound is not directly available, it’s worth noting that cyanoacetohydrazides are often used as precursors in reactions leading to the construction of heterocycles. They can act as both an N- and C-nucleophile, and upon treatment with various reactants, attack can take place at multiple sites.

Chemical Reactions Analysis

Cyanoacetohydrazides, which could be related to this compound, are known to react with numerous reactants (nucleophiles and electrophiles) and are used in the synthesis of a variety of polyfunctional heterocyclic compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of this specific compound are not directly available in the literature.

Scientific Research Applications

Synthesis and Properties of Polymer Derivatives

One study discusses the synthesis and properties of novel cardo aromatic poly(ether oxadiazole)s and poly(ether‐amide oxadiazole)s derived from bis(ether carboxylic acid)s and various dihydrazides. These polymers exhibited amorphous properties, good solubility in organic polar solvents, and formed flexible and tough films. They also showed glass transition temperatures (Tg) between 157 and 197°C and could be thermally converted into oxadiazole polymers with enhanced crystallinity, higher Tg, and decreased solubility. This highlights the potential application of such compounds in materials science, particularly for high-performance polymers with specific thermal and mechanical properties (Hsiao & He, 2001).

Pharmacological Evaluation

Another study focuses on the pharmacological evaluation of 2-substituted benzo[b]thiophenes as anti-inflammatory and analgesic agents . This work involves the synthesis of carbohydrazides and phenylthiosemicarbazide derivatives, which showed potent anti-inflammatory and anti-nociceptive properties. Although this study doesn't directly relate to the queried compound, it illustrates the broader context of researching hydrazide derivatives for potential pharmaceutical applications (Fakhr et al., 2009).

Antimicrobial and Antineoplastic Agents

Research on synthesis and antibacterial studies of new series of 1,2-bis(1,3, 4-oxadiazol-2-yl)ethanes demonstrates the antimicrobial potential of hydrazide-related compounds. The synthesized compounds were active against both Gram-positive and Gram-negative bacteria at low concentrations, suggesting their utility as lead compounds for developing new antibacterial agents (Holla, Gonsalves, & Shenoy, 2000).

Synthesis of Isoxazole Derivatives

Lastly, a study on the synthesis of isoxazole derivatives and their antimicrobial activity provides a direct link to isoxazole chemistry. The synthesized isoxazole compounds were evaluated for their antibacterial and antifungal activities, showing promising results compared to reference standards. This underscores the significance of isoxazole and related derivatives in developing new antimicrobial agents (Dhaduk & Joshi, 2022).

Future Directions

Given the lack of information on this specific compound, future research could focus on its synthesis, characterization, and potential applications. The use of cyanoacetohydrazides in heterocyclic synthesis suggests potential avenues for exploration.